Cas no 1805607-31-1 (Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate
• CAS No: 1805607-31-1
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4804721
• Update Time: 2025-06-26

Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate

• Inchi： 1S/C10H10F2INO3/c1-16-7(15)3-5-6(13)4-14-8(10(11)12)9(5)17-2/h4,10H,3H2,1-2H3
• InChI Key： PUAKZZIENVFAJT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate

Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate (CAS No. 1805607-31-1)

Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate (CAS No. 1805607-31-1) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodine substituent, and a methoxy group, offers a wide range of applications in the development of novel therapeutic agents.

The difluoromethyl group in Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate is particularly noteworthy due to its ability to enhance the metabolic stability and pharmacokinetic properties of drug candidates. Fluorinated compounds are known for their improved lipophilicity and reduced susceptibility to metabolic degradation, which can significantly enhance the bioavailability and efficacy of pharmaceuticals. Recent studies have shown that the presence of difluoromethyl groups can also modulate the binding affinity of molecules to their target receptors, making them valuable for optimizing drug-receptor interactions.

The iodine substituent in this compound is another key feature that contributes to its versatility. Iodine atoms are often used in medicinal chemistry for their ability to act as versatile handles for further chemical modifications. They can be readily converted into various functional groups through well-established chemical transformations, such as palladium-catalyzed cross-coupling reactions. This makes Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate an excellent starting material for the synthesis of a diverse array of derivatives with potential therapeutic applications.

The methoxy group in the structure of Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate plays a crucial role in modulating the electronic properties of the molecule. Methoxy groups are electron-donating substituents that can influence the reactivity and stability of the compound. In medicinal chemistry, methoxy groups are often used to fine-tune the lipophilicity and solubility of drug candidates, which are critical parameters for optimizing their pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of the structure-activity relationships (SAR) of compounds like Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate. These tools allow researchers to predict the binding modes and interactions of molecules with their target proteins, facilitating the rational design of more potent and selective drugs. For instance, studies have shown that the difluoromethyl group can improve the binding affinity of molecules to specific protein targets by forming favorable interactions with hydrophobic pockets.

In addition to its potential as a drug candidate, Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate has also been explored as a valuable intermediate in organic synthesis. Its unique combination of functional groups provides multiple points for chemical modification, enabling the synthesis of complex molecules with diverse biological activities. This versatility makes it an attractive choice for researchers working on the development of new pharmaceuticals and agrochemicals.

The synthesis of Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate has been reported using various methodologies, including transition-metal-catalyzed reactions and electrophilic fluorination processes. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development. The ability to synthesize this compound efficiently is crucial for its practical application in drug discovery programs.

In conclusion, Methyl 2-(difluoromethyl)-5-iodo-3-methoxypyridine-4-acetate (CAS No. 1805607-31-1) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluoromethyl group, iodine substituent, and methoxy group, make it a valuable starting material for the development of novel therapeutic agents. Ongoing research continues to explore its applications in various fields, highlighting its importance as a key intermediate in modern drug discovery efforts.